Cas no 106539-32-6 ([1,1'-Biphenyl]-2,4'-diol,5-chloro-)

• Product Name: [1,1'-Biphenyl]-2,4'-diol,5-chloro-
• CAS No: 106539-32-6
• MF: C₁₂H₉ClO₂
• MW: 220.65166258812
• CID: 127201
• PubChem ID: 45116842
• Update Time: 2025-04-18

[1,1'-Biphenyl]-2,4'-diol,5-chloro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,4'-diol,5-chloro-
• [1,1-Biphenyl]-2,4-diol,5-chloro-(9CI)
• 4-chloro-6-phenylbenzene-1,3-diol
• 5-chloro-2,4 -dihydroxybiphenyl
• [1,1-biphenyl]-2,4-diol,5-chloro-
• 106539-32-6
• SCHEMBL4760694

• Inchi： 1S/C12H9ClO2/c13-10-6-9(11(14)7-12(10)15)8-4-2-1-3-5-8/h1-7,14-15H
• InChI Key： VWSWELJZGSVFKL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)C1C=CC=CC=1)O)O

Computed Properties

• Exact Mass: 220.0291072g/mol
• Monoisotopic Mass: 220.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 989
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų